3-(4-(6-(thiophen-2-yl)pyridazin-3-yl)piperazine-1-carbonyl)-2H-chromen-2-one

• IUPAC Name: 3-[4-(6-thiophen-2-ylpyridazin-3-yl)piperazine-1-carbonyl]chromen-2-one
• InChI: InChI=1S/C22H18N4O3S/c27-21(16-14-15-4-1-2-5-18(15)29-22(16)28)26-11-9-25(10-12-26)20-8-7-17(23-24-20)19-6-3-13-30-19/h1-8,13-14H,9-12H2
• InChI Key: QSXXMTMCKONBOZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=CS3)C(=O)C4=CC5=CC=CC=C5OC4=O
• Molecular Formula: C22H18N4O3S
• Molecular Weight: 418.5 g/mol

Description

3-(4-(6-(thiophen-2-yl)pyridazin-3-yl)piperazine-1-carbonyl)-2H-chromen-2-one, also known as TAK-915, is a novel small molecule drug that has been developed for the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. It belongs to the class of compounds known as piperazine-based pyridazinones, which have been found to have potent central nervous system (CNS) activity.

Scientific Research Applications

Synthesis and Biological Evaluation

A novel series of compounds, including those related to the chemical structure of interest, have been synthesized and evaluated for antimicrobial activity against various bacteria and fungi. These compounds have demonstrated significant antimicrobial properties, highlighting their potential in medicinal chemistry and drug discovery processes (Divyesh Patel, P. Kumari, N. Patel, 2012).

Anticancer Activity

Research into piperazine-2,6-dione derivatives has identified compounds with promising anticancer activity. These derivatives have been evaluated against several cancer cell lines, including breast, lung, colon, ovary, and liver cancer cells, showcasing their potential as therapeutic agents for cancer treatment (Sandeep Kumar, Nikhil Kumar, P. Roy, S. Sondhi, 2013).

Molecular Docking and Antimicrobial Activity

A series of novel pyridine and fused pyridine derivatives have been prepared and subjected to in silico molecular docking screenings, revealing moderate to good binding energies. These compounds also exhibited antimicrobial and antioxidant activity, underscoring their versatility in pharmacological research (E. M. Flefel, W. El-Sofany, M. El-Shahat, Arshi Naqvi, E. Assirey, 2018).

Insecticidal Agents

Novel biologically active heterocyclic compounds incorporating sulfonamide-bearing thiazole moiety have been synthesized and demonstrated potent toxic effects against the cotton leafworm, Spodoptera littoralis. This research suggests the potential use of these compounds as insecticidal agents (Nanees N. Soliman, M. Abd El Salam, A. Fadda, M. Abdelmotaal, 2020).

Structural and Electronic Properties

Studies on anticonvulsant drugs related to the chemical structure have focused on their crystal structures, revealing insights into their structural and electronic properties. These findings contribute to a deeper understanding of the molecular basis of their biological activities and could inform the design of new therapeutic agents (Guy Georges, Daniel P. Vercauteren, Guy Evrard, François Durant, 1989).